Cas no 2228619-56-3 (2,2-difluoro-3-(quinolin-4-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(quinolin-4-yl)propan-1-amine
• CAS No: 2228619-56-3
• MF: C₁₂H₁₂F₂N₂
• MW: 222.233889579773
• CID: 5943462
• PubChem ID: 165704973
• Update Time: 2025-05-20

2,2-difluoro-3-(quinolin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(quinolin-4-yl)propan-1-amine
• EN300-1952138
• 2228619-56-3

• Inchi： 1S/C12H12F2N2/c13-12(14,8-15)7-9-5-6-16-11-4-2-1-3-10(9)11/h1-6H,7-8,15H2
• InChI Key： DOKGKRKUPSYRMR-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CN=C2C=CC=CC=12)F

Computed Properties

• Exact Mass: 222.09685472g/mol
• Monoisotopic Mass: 222.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-3-(quinolin-4-yl)propan-1-amine

2,2-Difluoro-3-(Quinolin-4-Yl)Propan-1-Amine (CAS No. 2228619-56-3)

Introduction to 2,2-Difluoro-3-(Quinolin-4-Yl)Propan-1-Amine

2,2-Difluoro-3-(Quinolin-4-Yl)Propan-1-Amine, a compound with the CAS registry number 2228619-56-3, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a quinoline ring system with a fluorinated propanamine moiety. The presence of two fluorine atoms at the second position of the propane chain introduces interesting electronic and steric properties, making this compound a valuable subject for research and potential applications in drug discovery.

The quinoline moiety, a bicyclic structure consisting of a benzene ring fused to a pyridine ring, is well-known for its versatility in organic synthesis and its ability to participate in various biological interactions. The substitution pattern at the fourth position of the quinoline ring further enhances the compound's reactivity and selectivity. The propanamine group attached to the quinoline ring adds another layer of complexity, enabling this compound to engage in hydrogen bonding and other non-covalent interactions that are crucial for bioavailability and target binding.

Recent studies have highlighted the potential of 2,2-difluoro substituents in modulating the pharmacokinetic properties of molecules. Fluorine atoms are known to enhance lipophilicity and improve metabolic stability, which are desirable traits for drug candidates. The combination of these properties makes 2,2-difluoro-substituted compounds like 3-(quinolinyl)propanamine attractive for medicinal chemists seeking to optimize lead compounds.

The synthesis of quinaldinyl propanamine derivatives has been explored through various methodologies, including coupling reactions and nucleophilic substitutions. Researchers have employed palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, to construct the quinoline-propanamine linkage efficiently. These methods not only ensure high yields but also provide access to structurally diverse analogs for further exploration.

In terms of biological activity, quinaldinyl propanamines have shown promise in inhibiting several enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, recent studies have demonstrated that this class of compounds can modulate kinase activity and act as antagonists for certain G-protein coupled receptors (GPCRs). These findings underscore the potential of CAS No. 2228619-56-3 as a lead compound for drug development.

The fluorinated propanamine group also plays a significant role in enhancing the solubility and permeability of the molecule, which are critical factors for oral bioavailability. Computational studies using molecular docking techniques have revealed that the fluorine atoms can engage in favorable interactions with key residues in protein binding pockets, thereby improving affinity and selectivity.

In addition to its pharmacological applications, CAS No. 2228619-56-3